Cas no 2137615-08-6 (1-{4,8-diazaspiro2.6nonan-8-yl}-2,3-dimethylbutan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-8-yl}-2,3-dimethylbutan-1-one
• CAS No: 2137615-08-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 5909364
• PubChem ID: 165478675
• Update Time: 2025-10-28

1-{4,8-diazaspiro2.6nonan-8-yl}-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,8-diazaspiro2.6nonan-8-yl}-2,3-dimethylbutan-1-one
• 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one
• 2137615-08-6
• EN300-1067754

• Inchi： 1S/C13H24N2O/c1-10(2)11(3)12(16)15-8-4-7-14-13(9-15)5-6-13/h10-11,14H,4-9H2,1-3H3
• InChI Key： BNHDYEBGNVYNAP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)C)N1CCCNC2(C1)CC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-8-yl}-2,3-dimethylbutan-1-one

Comprehensive Overview of 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one (CAS No. 2137615-08-6)

The compound 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one, identified by its CAS No. 2137615-08-6, is a highly specialized organic molecule with a unique structural framework. Its spirocyclic and diazaspiro components make it a subject of significant interest in pharmaceutical and agrochemical research. The presence of a 2,3-dimethylbutan-1-one moiety further enhances its potential applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel spirocyclic compounds has surged due to their versatility in medicinal chemistry. 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one stands out as a promising candidate for addressing challenges in central nervous system (CNS) drug development. Its structural complexity allows for selective interactions with biological targets, making it a focal point for studies on neurodegenerative diseases and cognitive enhancers. The compound's lipophilicity and molecular stability are also critical factors driving its adoption in preclinical research.

The synthesis of CAS No. 2137615-08-6 involves advanced organic synthesis techniques, including multistep catalytic reactions and stereoselective transformations. These methods ensure high purity and yield, which are essential for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's spiro[2.6]nonane core is particularly noteworthy, as it contributes to its three-dimensional diversity, a trait highly valued in modern fragment-based drug design (FBDD).

From an industrial perspective, 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one is gaining traction as a building block for custom synthesis projects. Its compatibility with cross-coupling reactions and click chemistry protocols makes it a versatile tool for chemical biology applications. Additionally, its potential use in bioconjugation and probe development aligns with the growing trend of precision medicine and theranostics.

Environmental and regulatory considerations are also pivotal in the discussion of CAS No. 2137615-08-6. The compound's biodegradability and eco-toxicity profile are under scrutiny to ensure compliance with green chemistry principles. Researchers are actively investigating its metabolic pathways and environmental persistence to mitigate any potential risks. This aligns with the broader industry shift toward sustainable chemical practices and responsible innovation.

In conclusion, 1-{4,8-diazaspiro[2.6]nonan-8-yl}-2,3-dimethylbutan-1-one represents a cutting-edge example of spirocyclic chemistry with far-reaching implications. Its multifunctional properties and broad applicability make it a valuable asset in both academic and industrial settings. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents and functional materials.